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Ethanethioic acid, ((3-nitrophenyl)amino)-, S-(5-(4,5-dihydro-4-(1H-indol-3-ylmethylene)-2-methyl-5-oxo-1H-imidazol-1-yl)-1,3,4-thiadiazol-2-yl) ester Ethanethioic acid, ((3-nitrophenyl)amino)-, S-(5-(4,5-dihydro-4-(1H-indol-3-ylmethylene)-2-methyl-5-oxo-1H-imidazol-1-yl)-1,3,4-thiadiazol-2-yl) ester
Brand Name: Vulcanchem
CAS No.: 127227-41-2
VCID: VC21168481
InChI: InChI=1S/C23H17N7O4S2/c1-13-26-19(9-14-11-25-18-8-3-2-7-17(14)18)21(32)29(13)22-27-28-23(36-22)35-20(31)12-24-15-5-4-6-16(10-15)30(33)34/h2-11,24,32H,12H2,1H3/b14-9+
SMILES: CC1=NC(=C(N1C2=NN=C(S2)SC(=O)CNC3=CC(=CC=C3)[N+](=O)[O-])O)C=C4C=NC5=CC=CC=C54
Molecular Formula: C23H17N7O4S2
Molecular Weight: 519.6 g/mol

Ethanethioic acid, ((3-nitrophenyl)amino)-, S-(5-(4,5-dihydro-4-(1H-indol-3-ylmethylene)-2-methyl-5-oxo-1H-imidazol-1-yl)-1,3,4-thiadiazol-2-yl) ester

CAS No.: 127227-41-2

Cat. No.: VC21168481

Molecular Formula: C23H17N7O4S2

Molecular Weight: 519.6 g/mol

* For research use only. Not for human or veterinary use.

Ethanethioic acid, ((3-nitrophenyl)amino)-, S-(5-(4,5-dihydro-4-(1H-indol-3-ylmethylene)-2-methyl-5-oxo-1H-imidazol-1-yl)-1,3,4-thiadiazol-2-yl) ester - 127227-41-2

Specification

CAS No. 127227-41-2
Molecular Formula C23H17N7O4S2
Molecular Weight 519.6 g/mol
IUPAC Name S-[5-[5-hydroxy-4-[(Z)-indol-3-ylidenemethyl]-2-methylimidazol-1-yl]-1,3,4-thiadiazol-2-yl] 2-(3-nitroanilino)ethanethioate
Standard InChI InChI=1S/C23H17N7O4S2/c1-13-26-19(9-14-11-25-18-8-3-2-7-17(14)18)21(32)29(13)22-27-28-23(36-22)35-20(31)12-24-15-5-4-6-16(10-15)30(33)34/h2-11,24,32H,12H2,1H3/b14-9+
Standard InChI Key ARAJASFGJMDFHH-DJKKODMXSA-N
Isomeric SMILES CC1=N/C(=C/C2=CNC3=CC=CC=C32)/C(=O)N1C4=NN=C(S4)SC(=O)CNC5=CC(=CC=C5)[N+](=O)[O-]
SMILES CC1=NC(=C(N1C2=NN=C(S2)SC(=O)CNC3=CC(=CC=C3)[N+](=O)[O-])O)C=C4C=NC5=CC=CC=C54
Canonical SMILES CC1=NC(=CC2=CNC3=CC=CC=C32)C(=O)N1C4=NN=C(S4)SC(=O)CNC5=CC(=CC=C5)[N+](=O)[O-]

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